Cas no 1238116-48-7 (Kazinol U)

Kazinol U structure
Kazinol U structure
Product Name:Kazinol U
CAS No:1238116-48-7
MF:C20H22O4
MW:326.386286258698
CID:837433
PubChem ID:51136520
Update Time:2025-04-19

Kazinol U Chemical and Physical Properties

Names and Identifiers

    • Kazinol U
    • 4-[(2R)-3,4-Dihydro-7-hydroxy-2H-1-benzopyran-2-yl]-3-(3-methyl-2-buten-1-yl)-1,2-benzenediol
    • [ "" ]
    • AT33738
    • 4-[(2R)-3,4-Dihydro-7-hydroxy-2H-1-benzopyran-2-yl]-3-(3-methyl-2-buten-1-yl)-1,2-benzenediol; (+)-Kazinol U
    • FS-9382
    • AKOS032961817
    • CHEMBL1084746
    • BDBM50320308
    • 1238116-48-7
    • B0005-458334
    • 4-(7-Hydroxy-3,4-dihydro-2H-chromen-2-yl)-3-(3-methylbut-2-enyl)benzene-1,2-diol
    • 4-[(2S)-7-hydroxy-3,4-dihydro-2H-chromen-2-yl]-3-(3-methylbut-2-enyl)benzene-1,2-diol
    • CHEMBL4068141
    • Inchi: 1S/C20H22O4/c1-12(2)3-7-16-15(8-9-17(22)20(16)23)18-10-5-13-4-6-14(21)11-19(13)24-18/h3-4,6,8-9,11,18,21-23H,5,7,10H2,1-2H3
    • InChI Key: MVHAAGZZSATGDD-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2CCC1C1C=CC(=C(C=1C/C=C(\C)/C)O)O)O

Computed Properties

  • Exact Mass: 326.15200
  • Monoisotopic Mass: 326.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 538.8±50.0 °C at 760 mmHg
  • Flash Point: 279.7±30.1 °C
  • PSA: 69.92000
  • LogP: 4.37840
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Kazinol U Security Information

Kazinol U Pricemore >>

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